Cas no 884494-52-4 (3-Bromo-2-fluoro-4-iodopyridine)

• Product Name: 3-Bromo-2-fluoro-4-iodopyridine
• CAS No: 884494-52-4
• MF: C₅H₂BrFIN
• MW: 301.882956027985
• MDL: MFCD03095311
• CID: 706743
• Update Time: 2025-05-21

3-Bromo-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-4-iodopyridine
• Pyridine,3-bromo-2-fluoro-4-iodo-
• 2-Fluoro-3-bromo-4-iodopyridine
• PubChem6244
• IAZJZTNSBFOSIS-UHFFFAOYSA-N
• BCP21902
• 4124AC
• AS04793
• FCH1334778
• VP10104
• LF10382
• BC003128
• 3-bromanyl-2-fluoranyl-4-iodanyl-pyridine
• AX8037536
• ST24041839
• A842589
• 3-Bromo-2-fluoro-4-iodopyridine (ACI)

• MDL： MFCD03095311
• Inchi： 1S/C5H2BrFIN/c6-4-3(8)1-2-9-5(4)7/h1-2H
• InChI Key： IAZJZTNSBFOSIS-UHFFFAOYSA-N
• SMILES： FC1C(Br)=C(I)C=CN=1

Computed Properties

• Exact Mass: 300.84000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 12.9

Experimental Properties

• Boiling Point: 266.7°C at 760 mmHg
• PSA: 12.89000
• LogP: 2.58780

3-Bromo-2-fluoro-4-iodopyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-2-fluoro-4-iodopyridine

Research Brief on 3-Bromo-2-fluoro-4-iodopyridine (CAS: 884494-52-4) in Chemical Biology and Pharmaceutical Applications

3-Bromo-2-fluoro-4-iodopyridine (CAS: 884494-52-4) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of complex molecules, particularly in the development of novel drug candidates and bioactive probes. Its unique halogen substitution pattern allows for selective functionalization, making it a valuable intermediate in cross-coupling reactions and other synthetic transformations.

Recent studies have highlighted the role of 3-Bromo-2-fluoro-4-iodopyridine in the synthesis of kinase inhibitors and other targeted therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based scaffolds for selective inhibition of tyrosine kinases, which are implicated in various cancers. The compound's reactivity with palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, has been extensively explored, enabling the efficient synthesis of diverse heterocyclic systems.

In addition to its synthetic applications, 3-Bromo-2-fluoro-4-iodopyridine has been employed in the development of positron emission tomography (PET) radiotracers. A recent preprint on bioRxiv (2024) described its use in the radiosynthesis of fluorine-18 labeled probes for imaging neurodegenerative diseases. The presence of multiple halogens allows for facile isotopic substitution, making it a promising candidate for radiopharmaceutical applications.

From a mechanistic perspective, the electronic effects of the halogen substituents in 3-Bromo-2-fluoro-4-iodopyridine have been investigated using computational chemistry methods. Density functional theory (DFT) calculations reveal that the fluorine atom at the 2-position significantly influences the compound's reactivity by modulating the electron density of the pyridine ring. These insights are critical for rational design strategies in medicinal chemistry.

Despite its utility, challenges remain in the large-scale production and purification of 3-Bromo-2-fluoro-4-iodopyridine. Recent advances in continuous flow chemistry, as reported in Organic Process Research & Development (2023), have addressed some of these limitations by enabling safer handling of hazardous intermediates and improving yield. The compound's stability under various storage conditions has also been a subject of investigation, with recommendations for storage under inert atmosphere at low temperatures.

Looking forward, 3-Bromo-2-fluoro-4-iodopyridine is expected to play an increasingly important role in fragment-based drug discovery and the development of covalent inhibitors. Its unique structural features make it particularly suitable for targeting shallow protein binding sites that are difficult to address with larger molecules. Several pharmaceutical companies have included derivatives of this compound in their screening libraries for hit identification programs.

In conclusion, 3-Bromo-2-fluoro-4-iodopyridine (CAS: 884494-52-4) represents a versatile and valuable tool in modern chemical biology and drug discovery. Its applications span from synthetic chemistry to radiopharmaceutical development, with ongoing research continuing to uncover new utilities. As synthetic methodologies advance and our understanding of its reactivity deepens, this compound is likely to maintain its position as a key building block in pharmaceutical research for years to come.